Cas no 4799-62-6 (5-methoxypentan-1-ol)

• Product Name: 5-methoxypentan-1-ol
• CAS No: 4799-62-6
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• MDL: MFCD00046025
• CID: 867718
• PubChem ID: 20931
• Update Time: 2025-05-20

5-methoxypentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-methoxypentan-1-ol
• 5-Methoxy-1-pentanol
• 5-Methoxypentanol
• Z993012416
• AKOS011896861
• DB-229401
• SCHEMBL135975
• SY193036
• MFCD00046025
• G42962
• EN300-85168
• 5-METHYOXY-1-PENTANOL
• 4799-62-6
• 5-METHOXYPENTANOL-1
• 1-Pentanol, 5-methoxy-
• OMNKOGMRWWOOFR-UHFFFAOYSA-N
• 5-methoxy-pentan-1-ol
• DTXSID90197372

• MDL： MFCD00046025
• Inchi： 1S/C6H14O2/c1-8-6-4-2-3-5-7/h7H,2-6H2,1H3
• InChI Key： OMNKOGMRWWOOFR-UHFFFAOYSA-N
• SMILES： COCCCCCO

Computed Properties

• Exact Mass: 118.09942
• Monoisotopic Mass: 118.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 37.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 0.5

Experimental Properties

• Density: 0.899±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 194 ºC
• Flash Point: 56.4±6.3 ºC,
• Refractive Index: 1.43759 (20 ºC)
• Solubility: Soluble (156 g/l) (25 º C),
• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 5-methoxypentan-1-ol

Chemical Profile of 5-methoxypentan-1-ol (CAS No. 4799-62-6)

5-methoxypentan-1-ol (CAS No. 4799-62-6) is a significant organic compound that has garnered attention in the field of chemical and pharmaceutical research due to its versatile structural properties and potential applications. This compound, classified as an alcohol derivative, features a pentyl chain with a methoxy functional group at the fifth carbon position, making it a valuable intermediate in synthetic chemistry. The molecular structure of 5-methoxypentan-1-ol contributes to its reactivity, which is leveraged in various industrial and laboratory settings.

The synthesis of 5-methoxypentan-1-ol typically involves the reaction of pentan-1-al with methanol in the presence of an acid catalyst, a process that highlights its role in alkoxylation reactions. This method is favored for its efficiency and the high yield it provides, making it economically viable for large-scale production. The compound’s stability under standard conditions further enhances its utility in both laboratory-scale experiments and commercial applications.

In recent years, 5-methoxypentan-1-ol has been explored for its potential applications in pharmaceutical intermediates. Its structural motif allows for further functionalization, enabling the synthesis of more complex molecules that are integral to drug development. For instance, researchers have investigated its use in the preparation of nonsteroidal anti-inflammatory drug (NSAID) analogs, where the methoxy group can be modified to enhance bioavailability and reduce side effects. The adaptability of 5-methoxypentan-1-ol in such modifications underscores its importance in medicinal chemistry.

The compound’s role extends beyond pharmaceuticals into the realm of polymer science. The alcohol functionality in 5-methoxypentan-1-ol makes it a suitable candidate for use as a monomer or modifier in the synthesis of polyesters and other polymers. These materials find applications in coatings, adhesives, and textiles, where flexibility and chemical resistance are critical. Recent studies have demonstrated the incorporation of 5-methoxypentan-1-ol into biodegradable polymers, aligning with the growing demand for sustainable materials that minimize environmental impact.

Environmental considerations have also driven research into the green chemistry aspects of 5-methoxypentan-1-ol production. Efforts to develop catalytic systems that minimize waste and energy consumption have been particularly noteworthy. For example, enzymatic catalysis has been explored as an alternative to traditional acid-catalyzed reactions, offering a more sustainable approach to synthesizing 5-methoxypentan-1-ol. Such advancements not only improve the economic feasibility of producing this compound but also reduce its ecological footprint.

The spectroscopic properties of 5-methoxypentan-1-ol have been extensively studied due to their relevance in analytical chemistry. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and infrared (IR) spectroscopy provide detailed insights into its molecular structure and purity. These analytical methods are crucial for ensuring that 5-methoxypentan-1-ol meets the stringent quality standards required for pharmaceutical and industrial applications. High-resolution NMR spectroscopy, in particular, has enabled researchers to elucidate complex reaction mechanisms involving this compound.

Future research directions for 5-methoxypentan-1-ol may focus on expanding its utility in drug discovery and material science. The development of novel synthetic routes could further enhance its accessibility and versatility. Additionally, exploring its role in nanotechnology could open up new possibilities for advanced material design. As synthetic methodologies continue to evolve, the potential applications of 5-methoxypentan-1-ol are expected to grow, reinforcing its significance in modern chemical research.

In conclusion, 5-methoxypentan-1-ol (CAS No. 4799-62-6) is a multifaceted compound with broad applications across multiple scientific disciplines. Its structural features enable diverse chemical modifications, making it indispensable in pharmaceutical synthesis and polymer science. With ongoing advancements in green chemistry and analytical techniques, the future prospects for this compound are both promising and exciting.